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Compound of Interest

Compound Name: 6-Bromo-2-chloroquinoline

Cat. No.: B023617 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 6-Bromo-2-chloroquinoline

This guide provides a comprehensive overview of the melting and boiling points of 6-bromo-2-
chloroquinoline, a halogenated aromatic heterocyclic compound.[1] Intended for researchers,

scientists, and professionals in drug development, this document details the physical

properties, experimental protocols for its synthesis and characterization, and a visual

representation of its synthetic pathway. The compound is noted for its use as a pharmaceutical

intermediate.[2][3]

Physicochemical Data
The key physical properties of 6-Bromo-2-chloroquinoline are summarized in the table below.

It exists as a solid crystalline material at room temperature, with an appearance ranging from

off-white to pale yellow.[1] It is soluble in chloroform and methanol.[1][2]
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Property Value Source

Melting Point 148-150 °C Thermo Scientific[2]

157-158 °C (recrystallized) Guidechem[4]

Boiling Point 325.7 ± 22.0 °C Predicted[4]

Molecular Formula C₉H₅BrClN PubChem[5]

Molecular Weight 242.50 g/mol PubChem[5]

Appearance
White to Yellow to Orange

powder/crystal
Guidechem[1]

Experimental Protocols
The following section details a common multi-step synthesis for 6-Bromo-2-chloroquinoline,

from which its physical properties are determined.

Synthesis of 6-bromoquinolin-2(1H)-one
This intermediate is prepared via a two-step process starting from 4-bromoaniline.

Step 1: Synthesis of (2E)-N-(4-bromophenyl)-3-phenylacrylamide

Under a nitrogen atmosphere, a solution of cinnamoyl chloride (20.01 g, 120.1 mmol) in

dichloromethane (DCM, 50 mL) is added dropwise to a mixture of DMAP (1.48 g, 12.0

mmol) and pyridine (9.70 mL, 120.0 mmol) in DCM.

The mixture is stirred for 15 minutes.

A solution of 4-bromoaniline (20.65 g, 120.0 mmol) in DCM (50 mL) is added over 15

minutes.

The solution is stirred at 0°C for 15 minutes, then warmed to room temperature and stirred

for an additional 30 minutes.

The resulting precipitate is filtered, washed with DCM, and dried to yield the product as an

off-white powder (m.p. 193-195°C).[4]
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Step 2: Synthesis of 6-bromoquinolin-2(1H)-one

(2E)-N-(4-bromophenyl)-3-phenylacrylamide (24.98 g, 82.7 mmol) and aluminum chloride

(AlCl₃, 33.10 g, 248.2 mmol) are thoroughly ground together.

The mixture is transferred to a round-bottomed flask and heated rapidly with a heat gun

until it melts.

The reaction is held at 110°C for 1.5 hours.

After cooling to room temperature, the mixture is quenched with ice water.

The precipitate is filtered, washed with water, and dried to yield the intermediate as a pink

powder (m.p. 272-274°C), which is used without further purification.[4]

Synthesis of 6-Bromo-2-chloroquinoline
A mixture of 6-bromoquinolin-2(1H)-one (8.52 g, 38.0 mmol) and phosphorus oxychloride

(POCl₃, 40 mL, 380.0 mmol) is heated at reflux for 1 hour.[4]

The solution is cooled to room temperature, and excess reagents are removed under

reduced pressure.[4]

The remaining mixture is quenched with ice water.[4]

The resulting solid is collected by filtration and washed with water.[4]

The crude product is recrystallized from hexane to yield 6-Bromo-2-chloroquinoline as a

pale pink powder.[4]

Melting Point Determination
The melting point of the final, recrystallized product is determined using a standard melting

point apparatus. The observed melting point for the purified compound is 157-158°C.[4]

Synthetic Pathway Visualization
The logical flow of the synthesis of 6-Bromo-2-chloroquinoline is depicted below. This

diagram illustrates the progression from starting materials through key intermediates to the final
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product.

Starting Materials

Intermediate 1

Intermediate 2

Final Product

Cinnamoyl Chloride

(2E)-N-(4-bromophenyl)
-3-phenylacrylamide

Pyridine, DMAP
DCM, 0°C to RT

4-Bromoaniline

Pyridine, DMAP
DCM, 0°C to RT

6-bromoquinolin-2(1H)-one

AlCl₃
110°C

6-Bromo-2-chloroquinoline

POCl₃
Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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